N-(4-ethylphenyl)-2-(3-(4-fluorophenyl)-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide

• IUPAC Name: N-(4-ethylphenyl)-2-[3-(4-fluorophenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetamide
• InChI: InChI=1S/C20H17FN6O2/c1-2-13-3-7-15(8-4-13)23-17(28)11-26-12-22-19-18(20(26)29)24-25-27(19)16-9-5-14(21)6-10-16/h3-10,12H,2,11H2,1H3,(H,23,28)
• InChI Key: IPXLIXJFDUBEEV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CN2C=NC3=C(C2=O)N=NN3C4=CC=C(C=C4)F
• Molecular Formula: C20H17FN6O2
• Molecular Weight: 392.4 g/mol

Description

N-(4-ethylphenyl)-2-(3-(4-fluorophenyl)-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide is a useful research compound. Its molecular formula is C20H17FN6O2 and its molecular weight is 392.394. The purity is usually 95%.
BenchChem offers high-quality N-(4-ethylphenyl)-2-(3-(4-fluorophenyl)-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-ethylphenyl)-2-(3-(4-fluorophenyl)-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Potential Antiasthma Agents

Compounds with a triazolopyrimidine structure have been explored for their potential as mediator release inhibitors, which could be useful in treating asthma. The study by Medwid et al. (1990) found that 5-aryl-2-amino[1,2,4]triazolo[1,5-c]pyrimidines showed activity in this regard, indicating their potential application in antiasthma therapy (Medwid et al., 1990).

Imaging Agents for PET Scans

Dollé et al. (2008) reported on the synthesis and potential use of a novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, including compounds designed for labeling with fluorine-18 for positron emission tomography (PET) imaging of the translocator protein (18 kDa), indicating a significant application in medical imaging (Dollé et al., 2008).

Anticancer and Antiproliferative Activities

A study by Wang et al. (2015) explored the modification of a triazolopyridine acetamide compound for its anticancer effects and inhibition of PI3Ks and mTOR, suggesting its application in cancer treatment. The study highlighted the potential for such compounds to act as potent anticancer agents with reduced toxicity (Wang et al., 2015).

Insecticidal Assessment

Research by Fadda et al. (2017) involved the synthesis of novel heterocycles incorporating a thiadiazole moiety for use as insecticidal agents against the cotton leafworm, Spodoptera littoralis. This demonstrates the potential application of similar compounds in agriculture as pest control agents (Fadda et al., 2017).

Antimicrobial Activity

Several studies have synthesized and tested triazolopyrimidine derivatives for their antimicrobial activity, indicating potential applications in combating bacterial and fungal infections. For instance, Mostafa et al. (2008) and Farghaly et al. (2013) synthesized derivatives with significant antibacterial and antifungal activities, suggesting these compounds could be developed into new antimicrobial agents (Mostafa et al., 2008); (Farghaly et al., 2013).